Cas no 26306-06-9 (Deoxybenzoin Oxime)

• Product Name: Deoxybenzoin Oxime
• CAS No: 26306-06-9
• MF: C₁₄H₁₃NO
• MW: 211.259123563766
• CID: 852157
• Update Time: 2026-04-29

Deoxybenzoin Oxime Chemical and Physical Properties

Names and Identifiers

• Deoxybenzoin Oxime
• Ethanone, 1,2-diphenyl-, oxime, (E)-
• (E)-1,2-diphenylethanone oxime
• 1,2-Diphenylethanone oxime
• benzyl phenyl ketoxime
• deoxybenzoin-seqtrans-oxime
• Desoxybenzoin-seqtrans-oxim

• Inchi： InChI=1S/C14H13NO/c16-15-14(13-9-5-2-6-10-13)11-12-7-3-1-4-8-12/h1-10,16H,11H2/b15-14+
• InChI Key： PWCUVRROUAKTLL-CCEZHUSRSA-N
• SMILES： C1=CC=C(C=C1)C/C(=N\O)/C2=CC=CC=C2

Computed Properties

• Exact Mass: 211.10000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 32.59000
• LogP: 3.10760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on Deoxybenzoin Oxime

Recent Advances in the Study of Deoxybenzoin Oxime (CAS 26306-06-9): A Comprehensive Research Brief

Deoxybenzoin Oxime (CAS 26306-06-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its oxime functional group attached to a deoxybenzoin scaffold, has been the subject of numerous studies aimed at exploring its biological activities, synthetic pathways, and pharmacological potential. The following research brief synthesizes the latest findings related to Deoxybenzoin Oxime, providing a comprehensive overview for professionals in the field.

Recent studies have highlighted the role of Deoxybenzoin Oxime as a versatile intermediate in organic synthesis, particularly in the construction of heterocyclic compounds with potential medicinal value. Researchers have demonstrated its utility in the synthesis of oxadiazoles and other nitrogen-containing heterocycles, which are known for their broad-spectrum biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound's ability to act as a chelating agent has also been explored, with implications for its use in metal-catalyzed reactions and as a potential therapeutic agent in metal overload disorders.

In the realm of drug discovery, Deoxybenzoin Oxime has been investigated for its inhibitory effects on various enzymes, including cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs). These enzymes are critical targets in the treatment of inflammatory diseases and cancer, respectively. Preliminary in vitro studies have shown promising results, with Deoxybenzoin Oxime exhibiting selective inhibition of COX-2 over COX-1, suggesting a potential for reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). Further mechanistic studies are underway to elucidate the precise molecular interactions underlying these effects.

Another area of active research involves the modification of the Deoxybenzoin Oxime structure to enhance its pharmacokinetic properties. Recent work has focused on the development of prodrug derivatives that improve oral bioavailability and tissue distribution. For instance, ester and amide derivatives of Deoxybenzoin Oxime have been synthesized and evaluated for their stability in physiological conditions and their ability to release the active compound in target tissues. These efforts are crucial for translating the compound's in vitro activity into clinically viable therapeutics.

Beyond its pharmacological applications, Deoxybenzoin Oxime has also been studied for its potential in materials science. Its ability to form stable complexes with transition metals has been exploited in the design of novel catalysts and functional materials. Researchers have reported the use of Deoxybenzoin Oxime-based ligands in asymmetric catalysis, enabling the synthesis of enantiomerically pure compounds with high efficiency. Additionally, its photophysical properties are being investigated for applications in organic electronics and sensing technologies.

In conclusion, Deoxybenzoin Oxime (CAS 26306-06-9) represents a multifaceted compound with significant potential across multiple scientific disciplines. Ongoing research continues to uncover new applications and refine its properties, positioning it as a valuable tool in both pharmaceutical development and materials science. Future studies are expected to further explore its therapeutic potential, optimize its synthetic routes, and expand its utility in innovative technologies. This research brief underscores the importance of continued investigation into this promising compound and its derivatives.